2,6-difluoro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 2,6-difluoro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C18H12F2N2O2S/c1-3-10-22-16-13(24-2)8-5-9-14(16)25-18(22)21-17(23)15-11(19)6-4-7-12(15)20/h1,4-9H,10H2,2H3
• InChI Key: RETRNVQCJDIRCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=NC(=O)C3=C(C=CC=C3F)F)N2CC#C
• Molecular Formula: C18H12F2N2O2S
• Molecular Weight: 358.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiazole and benzamide functional groups. The difluoro and methoxy groups would also contribute to the overall structure. The exact 3D conformation would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amide group might undergo hydrolysis, and the benzothiazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiazole ring might increase its stability, and the difluoro and methoxy groups might influence its polarity and solubility.

Scientific Research Applications

Antitumor and Anticancer Activity

• F1816-1139 has been investigated for its potential as an antitumor and anticancer agent. .

Antimicrobial Properties

• Researchers have explored the antibacterial, antifungal, and antiprotozoal potential of imidazole-based molecules. .

Anti-Inflammatory Effects

• Inflammation is implicated in various diseases. .

Neuroprotective Potential

• Neuroinflammation contributes to neurodegenerative disorders. .

Ulcerogenic Activity

• .

Chemotherapeutic Development

• F1816-1139’s unique structure positions it as a potential building block for novel drug candidates. .

Safety And Hazards

Like all chemicals, this compound should be handled with care. Direct contact should be avoided, and appropriate personal protective equipment should be worn when handling it.

Future Directions

The study of benzothiazole derivatives is an active area of research, particularly in the field of medicinal chemistry. Future research might explore the biological activity of this compound and its potential uses.